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Compound of Interest

Compound Name: 2-Furanethanol

Cat. No.: B1268620

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Nuclear Magnetic Resonance (NMR)
spectroscopic data for 2-furanethanol, a key organic compound with applications in various
scientific fields, including fragrance, flavoring, and as an intermediate in chemical synthesis.
This document is intended for researchers, scientists, and professionals in drug development
who require accurate and detailed spectroscopic information for compound identification,
characterization, and quality control.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. The following tables summarize the tH (proton) and 13C
(carbon-13) NMR chemical shifts for 2-furanethanol, recorded in deuterated chloroform
(CDCIs). The chemical shifts (&) are reported in parts per million (ppm) relative to
tetramethylsilane (TMS) as an internal standard.

'H NMR Spectroscopic Data
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Proton Assignment Chemical Shift (8) in Multiplicity COlep|ing Constant
ppm (J) inHz

H5 7.35 dd 1.8,0.9

H3 6.31 dd 3.2,1.8

H4 6.13 dd 3.2,09

-CH:- (alpha to furan) 3.86 t 6.3

-CH2- (beta to furan) 2.92 t 6.3

-OH 1.85 brs

Note: The assignment of protons on the furan ring (H3, H4, H5) is based on their characteristic
chemical shifts and coupling patterns. The hydroxyl proton (-OH) signal is often broad and its
chemical shift can vary depending on concentration and temperature.

3C NMR Spectroscopic Data

Carbon Assignment Chemical Shift (d) in ppm
Cc2 155.5

C5 142.2

C3 110.3

C4 105.8

-CH:- (alpha to furan) 62.4

-CH:- (beta to furan) 31.8

Experimental Protocol: NMR Sample Preparation

A standard protocol for the acquisition of NMR spectra for a liquid sample like 2-furanethanol
is as follows:

o Sample Preparation: A solution of 2-furanethanol is prepared by dissolving approximately 5-
25 mg of the compound in about 0.6-0.7 mL of a deuterated solvent, typically chloroform-d
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(CDCl3).

 Internal Standard: A small amount of tetramethylsilane (TMS) is added to the solution to
serve as an internal reference for the chemical shifts (6 = 0.00 ppm).

 NMR Tube: The resulting solution is transferred to a clean, dry 5 mm NMR tube.

o Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is
shimmed to achieve homogeneity. *H and 13C NMR spectra are then acquired using standard
pulse sequences. For 3C NMR, proton decoupling is typically employed to simplify the
spectrum.

Visualization of 2-Furanethanol Structure

The following diagram illustrates the chemical structure of 2-furanethanol, with atom
numbering corresponding to the NMR data provided in the tables.

Caption: Chemical structure of 2-Furanethanol.

 To cite this document: BenchChem. [Spectroscopic Data of 2-Furanethanol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268620#spectroscopic-data-of-2-furanethanol-nmr-
shifts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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